molecular formula C14H10ClNO2S B5811716 3-[(4-chlorophenoxy)methyl]-1,3-benzothiazol-2(3H)-one CAS No. 5354-54-1

3-[(4-chlorophenoxy)methyl]-1,3-benzothiazol-2(3H)-one

Cat. No.: B5811716
CAS No.: 5354-54-1
M. Wt: 291.8 g/mol
InChI Key: LHVBNQBWEBDKBC-UHFFFAOYSA-N
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Description

3-[(4-chlorophenoxy)methyl]-1,3-benzothiazol-2(3H)-one

Properties

IUPAC Name

3-[(4-chlorophenoxy)methyl]-1,3-benzothiazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10ClNO2S/c15-10-5-7-11(8-6-10)18-9-16-12-3-1-2-4-13(12)19-14(16)17/h1-8H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHVBNQBWEBDKBC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N(C(=O)S2)COC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10ClNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80968295
Record name 3-[(4-Chlorophenoxy)methyl]-1,3-benzothiazol-2(3H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80968295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

291.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

5354-54-1
Record name 3-[(4-Chlorophenoxy)methyl]-1,3-benzothiazol-2(3H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80968295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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